BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Peroxide Formation in
Stored Acetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Asatone

Cat. No.: B1581699
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This guide provides essential information for the safe handling and storage of acetone to
prevent the formation of hazardous peroxides. Peroxides can form in certain organic solvents,
like acetone, upon exposure to air and light, posing a significant explosion risk, especially when
concentrated.[1] This document offers troubleshooting advice, frequently asked questions, and
detailed experimental protocols to ensure laboratory safety.

Frequently Asked Questions (FAQSs)

Q1: What are peroxides and why are they dangerous in acetone?

Al: Peroxides are a class of chemical compounds containing an oxygen-oxygen single bond (-
0O-0-). In acetone, these can form through a process called autoxidation when the solvent is
exposed to atmospheric oxygen.[1] These acetone peroxides, such as triacetone triperoxide
(TATP) and diacetone diperoxide (DADP), are highly unstable and can be sensitive to shock,
heat, or friction, leading to violent explosions.[2] The risk increases significantly if the peroxides
become concentrated through evaporation or distillation.[1]

Q2: How can | prevent peroxide formation in my stored acetone?

A2: To minimize peroxide formation, proper storage is crucial. Store acetone in tightly sealed,
air-impermeable, opaque containers, such as amber glass bottles, to protect it from light and
air.[3][4] It is also recommended to store it in a cool, dark, and well-ventilated area.[1][3]
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Purchasing acetone with added inhibitors, like Butylated Hydroxytoluene (BHT), can also
significantly slow down the rate of peroxide formation.[1]

Q3: How often should | test my acetone for peroxides?

A3: The frequency of testing depends on the age and storage conditions of the acetone. As a
general guideline, it is recommended to test acetone for peroxides every six months, and
always before use in procedures that involve heating or concentration, such as distillation.[5] If
the acetone is old, has been exposed to air, or if there are any visible signs of crystallization or
discoloration, it should be tested immediately and with extreme caution.[4]

Q4: What are the signs of dangerous peroxide levels in acetone?

A4: Visual inspection can sometimes reveal the presence of peroxides. Be cautious if you
observe any of the following in your container of acetone:

» Crystalline solids, either suspended in the liquid or around the cap.[1][4]
e Cloudiness or the formation of immiscible layers.[5]
» Discoloration of the solvent.[1][4]

If any of these signs are present, do not attempt to open or move the container. Treat it as a
potential bomb and contact your institution's Environmental Health and Safety (EHS) office
immediately.[6][7]

Q5: What is a safe level of peroxides in acetone for laboratory use?

A5: While there is no universally agreed-upon "safe" limit, several guidelines exist. Generally,
peroxide concentrations below 30 ppm are considered acceptable for most uses, though for
distillation, the concentration should be as close to 0 ppm as possible.[6][8] Concentrations
between 30 ppm and 100 ppm may pose a moderate hazard, and it is advisable to treat the
acetone to remove the peroxides before use.[7][8][9] Acetone with peroxide levels above 100
ppm should be considered hazardous and disposed of promptly or decontaminated with
extreme care.[7]
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Issue

Possible Cause

Solution

Visible crystals or precipitate in

acetone container.

High concentration of

peroxides.

Do not move or open the
container. Contact your EHS
office immediately for

assistance with disposal.[6][7]

Peroxide test strip indicates a

high concentration (>100

ppm).

Improper storage or expired

solvent.

Do not use the acetone,
especially for distillation or
evaporation.[6] Follow the
protocol for peroxide removal
or dispose of the solvent as

hazardous waste.

Uncertainty about the age or
storage history of an acetone

container.

Potential for peroxide

formation over time.

Test the acetone for peroxides
before any use. If in doubt,
treat it as potentially

hazardous.

Need to distill acetone that

may contain peroxides.

Risk of concentrating

peroxides to explosive levels.

Never distill to dryness.[6][10]
Always test for peroxides
before distillation; the
concentration should be below
detection limits. Leave at least
10-20% of the liquid volume in
the distillation flask.[4][6]

Quantitative Data Summary

The following table summarizes key quantitative information regarding the safe handling of

acetone and peroxide formation.
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Parameter Value/Guideline Notes

) More frequent testing is
Recommended Testing Every 6 months; before _
) advised for older solvents or
Frequency concentration _
those stored improperly.[5]

] ] Generally considered safe for
Peroxide Concentration - Low
< 30 ppm most laboratory uses, except

for distillation.[8][9]

Hazard

] ] Avoid concentration. Removal
Peroxide Concentration - ) ]
30 - 100 ppm of peroxides is recommended

before use.[7][8][9]

Moderate Hazard

Unacceptable for use.
Peroxide Concentration - High Requires immediate and
> 100 ppm ]
Hazard careful disposal or

decontamination.[7]

Experimental Protocols

Protocol 1: Peroxide Detection using Commercial Test Strips

This protocol describes the use of commercially available peroxide test strips, a common and
convenient method for semi-quantitative peroxide detection.

Materials:

o Commercial peroxide test strips (e.g., Quantofix® or MQuant®)

o Sample of acetone to be tested

o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
Procedure:

o Carefully open the container of acetone in a well-ventilated area.

e Dip one test strip into the acetone for 1 second.[11]
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» Shake off any excess liquid from the strip.[11]
» Wait for the time specified in the manufacturer's instructions (typically 5-15 seconds).[11]

« |f testing an organic solvent, some manufacturers recommend adding a drop of deionized
water to the test pad after the solvent has evaporated.[11]

o Compare the color of the test pad to the color scale provided with the test strips to determine
the peroxide concentration in ppm (mg/L).

e Record the test date and peroxide concentration on the acetone container.
Protocol 2: Removal of Peroxides using Activated Alumina

This method is effective for removing hydroperoxides from both water-soluble and water-
insoluble solvents.

Materials:

¢ Activated alumina (basic, 80-mesh)

e Glass chromatography column (e.g., 2 cm x 33 cm)

e Glass wool or fritted glass disc

e Acetone containing peroxides

e Collection flask

o Peroxide test strips

« PPE

Procedure:

e Securely clamp the chromatography column in a vertical position.

e Place a small plug of glass wool or ensure a fritted disc is at the bottom of the column.
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« Fill the column with approximately 80 g of activated alumina for every 100-400 mL of solvent
to be treated.[3][12]

e Slowly pass the acetone through the alumina column, collecting the eluent in a clean flask.
o Test the collected acetone for peroxides using a test strip as described in Protocol 1.

« If peroxides are still present, you may need to pass the solvent through the column a second
time or use a fresh column of alumina.

o Important: The alumina will retain the peroxides. To safely dispose of the alumina, it should
be flushed with a dilute acidic solution of ferrous sulfate.[8][9]

Protocol 3: Removal of Peroxides using Ferrous Sulfate
This method is suitable for water-insoluble solvents and works by reducing the peroxides.

Materials:

Ferrous sulfate heptahydrate (FeSOa4-7H20)

o Concentrated sulfuric acid (H2SOa)

« Distilled water

e Separatory funnel

e Acetone containing peroxides

e Anhydrous magnesium sulfate or sodium sulfate
« PPE

Procedure:

o Prepare the ferrous sulfate solution by dissolving 60 g of FeSO4-7H20 in 110 mL of distilled
water, and then carefully adding 6 mL of concentrated sulfuric acid.[13]

» Pour the acetone containing peroxides into a separatory funnel.
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e Add an equal volume of the ferrous sulfate solution to the separatory funnel.
» Stopper the funnel and shake gently, periodically venting to release any pressure.
o Allow the layers to separate, then drain and discard the lower aqueous layer.

o Wash the acetone layer two to three times with an equal volume of distilled water to remove
any residual acid and iron salts.

o Dry the acetone by adding a suitable drying agent, such as anhydrous magnesium sulfate or
sodium sulfate, and then decanting or filtering.

o Test the treated acetone for peroxides to confirm their removal.

Visualizations

Click to download full resolution via product page

Caption: Workflow for the safe handling and prevention of peroxide formation in acetone.
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Start:
Suspect Peroxides in Acetone
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or Discoloration?

STOP!
Do Not Move!
Contact EHS Immediately

Test for Peroxides
(See Protocol 1)

Peroxide Concentration?

< 30 ppm: 30-100 ppm: > 100 ppm:
Safe for general use Moderate Hazard High Hazard
(Test before concentration) Remove Peroxides before use Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making logic for troubleshooting potentially peroxidized acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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